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Compound of Interest

Compound Name: Niobium--platinum (3/1)

Cat. No.: B15486590

For researchers, scientists, and professionals in drug development, a thorough understanding
of binary phase diagrams is crucial for materials design and application. This guide provides a
comparative analysis of the experimental verification of the Niobium-Platinum (Nb-Pt) phase
diagram, focusing on the key experimental data and methodologies that have shaped our
current understanding of this system.

The Nb-Pt binary system is characterized by the formation of several intermetallic compounds,
exhibiting complex phase relationships that are critical for applications ranging from high-
temperature structural materials to superconductors. Experimental determination of this phase
diagram has primarily relied on a combination of thermal analysis, microstructural
characterization, and X-ray diffraction techniques.

Quantitative Data Summary

The following table summarizes the key quantitative data for the experimentally determined
invariant reactions in the Nb-Pt phase diagram. This data is essential for predicting the phase
composition and microstructure of Nb-Pt alloys at different temperatures and compositions.
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Composition (at. %

Reaction Type Temperature (°C) Pt) Phases Involved
Peritectic ~2050 ~38 L + (Nb) < Nb3Pt
Eutectic ~1830 ~62 L < NbPt + Pt(Nb)
Peritectoid ~1750 ~25 (Nb) + NbPt ~ Nb3Pt

Experimental Methodologies

The determination of the Nb-Pt phase diagram has been achieved through a series of
meticulous experimental procedures. The primary techniques employed are differential thermal
analysis (DTA), X-ray diffraction (XRD), and metallography.

Differential Thermal Analysis (DTA): This technique is fundamental for identifying the
temperatures at which phase transitions occur. In a typical DTA experiment for the Nb-Pt
system, alloy samples of varying compositions are heated and cooled at a controlled rate. The
temperature difference between the sample and a thermally inert reference material is
monitored. Exothermic or endothermic events, such as melting, solidification, or solid-state
transformations, are detected as deviations from the baseline, allowing for the precise
determination of transition temperatures.

X-ray Diffraction (XRD): XRD is employed to identify the crystal structures of the different
phases present in the Nb-Pt alloys at various temperatures. By analyzing the diffraction
patterns of quenched or in-situ heated samples, the crystallographic parameters of phases
such as Nb3Pt and NbPt can be determined. This information is crucial for establishing the
composition ranges of the single-phase regions and for identifying the phases involved in
invariant reactions.

Metallography: This technique involves the microscopic examination of the alloy's
microstructure. Samples are prepared by sectioning, mounting, grinding, and polishing,
followed by etching to reveal the different phases and their morphology. Metallographic
analysis provides direct visual evidence of the phase equilibria, including the identification of
eutectic and peritectic structures, and helps to delineate the phase boundaries.

Experimental Workflow
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The logical flow of experiments to determine a binary phase diagram like that of Nb-Pt is
illustrated in the following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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